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Compound of Interest

Compound Name: titanium(1V) nitrate

Cat. No.: B1173588

An In-depth Technical Guide on the Hazards and Handling of Titanium(lV) Nitrate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the hazards, handling, and safety protocols
associated with titanium(lV) nitrate. The information is intended to support safe laboratory
practices and risk mitigation in research and development settings.

Executive Summary

Titanium(lV) nitrate, Ti(NOs)a, is a highly reactive and hazardous inorganic compound. It is a
powerful oxidizing agent and corrosive material, requiring strict safety protocols for handling
and storage. This document outlines the known physical and chemical properties, associated
hazards, and detailed procedures for its safe use. Due to the limited availability of specific
toxicological data for titanium(IV) nitrate, this guide also references general principles for
handling strong oxidizing and corrosive solids.

Physicochemical Properties

Titanium(lV) nitrate is a white, volatile, and hygroscopic solid.[1] It is soluble in nonpolar
solvents such as carbon tetrachloride.[1][2] Key physical and chemical data are summarized in
the table below.
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Property Value Reference
Chemical Formula Ti(NO3)a [1112]
Molar Mass 295.8866 g/mol [1]
Appearance Hygroscopic white volatile solid  [1]
Melting Point 58.5 °C [1]
Boiling Point Decomposes upon heating [1]
Very soluble in water (with
Solubility reaction), soluble in nonpolar [1]
solvents

Hazard Identification and Classification

Titanium(lV) nitrate is classified as a hazardous substance. Its primary hazards are its

oxidizing and corrosive properties.

GHS Hazard Classification:

Hazard Class Hazard Statement Signal Word Pictogram
H272: May intensi
Oxidizing Solid , o Y b Danger &
fire; oxidizer
H314: Causes severe
Skin ) )
skin burns and eye Danger corrosive

Corrosion/Irritation

damage

Toxicological Data

Specific toxicological data for titanium(lV) nitrate, such as LD50 and LC50 values, are not

readily available in the public domain. However, due to its corrosive nature, it is expected to be

harmful if ingested, inhaled, or in contact with skin. Titanium compounds, in general, are

considered to be of low toxicity, but this does not apply to reactive and corrosive compounds

like titanium(IV) nitrate.
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Fire and Explosion Hazards

As a strong oxidizing agent, titanium(lV) nitrate can intensify fires and may cause an
explosion when in contact with combustible materials.

Parameter Data

Flash Point Not applicable
Auto-ignition Temperature Not available
Explosion Limits Not available

Use dry chemical, carbon dioxide, or alcohol-
Extinguishing Media resistant foam. Do not use water as it may react

with the substance.

Reactivity and Incompatibilities

Titanium(IV) nitrate is a highly reactive substance.

o Decomposition: Decomposes upon heating to produce titanium dioxide and nitrogen dioxide.

[1]

» Reactivity with Organic Compounds: It is highly reactive and will rapidly oxidize many
organic compounds.[1][2]

e Incompatible Materials: Avoid contact with combustible materials, reducing agents, organic
materials, and strong acids.

Exposure Controls and Personal Protection

Due to the hazardous nature of titanium(lV) nitrate, strict exposure controls and the use of
appropriate personal protective equipment (PPE) are mandatory.
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Control Specification

) ) Work in a well-ventilated area, preferably in a
Engineering Controls i
chemical fume hood.

Eye/Face Protection Wear chemical safety goggles and a face shield.

) ] Wear chemical-resistant gloves (e.g., nitrile), a
Skin Protection
lab coat, and closed-toe shoes.

) ) If dust is generated, use a NIOSH-approved
Respiratory Protection ) ) ] ]
respirator with a particulate filter.

Experimental Protocols

The following are general protocols for handling titanium(IV) nitrate safely in a laboratory
setting. These should be adapted to specific experimental needs and performed only by trained
personnel.

8.1 Weighing and Dispensing

Perform all weighing and dispensing operations within a chemical fume hood.

Use non-sparking tools.

Ensure the dispensing area is free of combustible materials.

Close the container tightly immediately after use to prevent absorption of moisture.

8.2 In-Reaction Use

Set up the reaction apparatus within a chemical fume hood.

Add titanium(lV) nitrate slowly and in small portions to the reaction mixture.

Maintain a controlled temperature, as the substance decomposes upon heating.

Ensure the reaction is well-stirred to prevent localized high concentrations.
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8.3 Spill and Waste Management

e Spills: In case of a small spill, carefully sweep up the solid material, avoiding dust
generation. Place it in a designated, labeled waste container. Do not use combustible
materials like paper towels for cleanup.

o Waste Disposal: Dispose of titanium(lV) nitrate and any contaminated materials as
hazardous waste in accordance with local, state, and federal regulations.

Visualizations

The following diagrams illustrate key safety and procedural concepts for working with
titanium(lV) nitrate.
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Caption: Hazard mitigation pathways for titanium(lV) nitrate.
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Caption: General experimental workflow for handling hazardous solids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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